Cas no 2228505-24-4 (tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate
• CAS No: 2228505-24-4
• MF: C₁₅H₂₁FN₂O₃
• MW: 296.337247610092
• CID: 6497708
• PubChem ID: 165945722
• Update Time: 2025-07-18

tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate
• 2228505-24-4
• EN300-1885942
• tert-butyl N-{4-fluoro-3-[(3-hydroxyazetidin-3-yl)methyl]phenyl}carbamate

• Inchi： 1S/C15H21FN2O3/c1-14(2,3)21-13(19)18-11-4-5-12(16)10(6-11)7-15(20)8-17-9-15/h4-6,17,20H,7-9H2,1-3H3,(H,18,19)
• InChI Key： DUSVQYVGKSVRPF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC1(CNC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.15362070g/mol
• Monoisotopic Mass: 296.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate

tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228505-24-4): An Overview

tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228505-24-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The structure of tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate is notable for its tert-butyl carbamate moiety, which is a common protecting group in organic synthesis due to its stability under various reaction conditions. The presence of a fluorine atom at the para position of the phenyl ring and a 3-hydroxyazetidine moiety attached to the benzene ring via a methyl group adds complexity and functionality to the molecule. These structural elements contribute to the compound's unique chemical and biological properties.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate. One common approach involves the reaction of 4-fluoro-3-(3-hydroxyazetidin-3-yl)methylbenzene with tert-butyl isocyanate under mild conditions. This method typically yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of palladium-catalyzed coupling reactions, which can be particularly useful for synthesizing complex derivatives of this compound.

The biological activity of tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate has been extensively studied in recent years. Research has shown that this compound exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. Additionally, studies have demonstrated that this compound can induce apoptosis and cell cycle arrest, further highlighting its potential as an anticancer agent.

Beyond its anticancer properties, tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate has also shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress may contribute to its neuroprotective activity.

In the context of drug development, tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate has been evaluated for its pharmacokinetic properties and safety profile. Preclinical studies have demonstrated favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Toxicity studies have also shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Recent advancements in computational chemistry have further enhanced our understanding of the structure-function relationships of tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of the molecule, which can guide the design of more potent analogs with improved therapeutic efficacy.

In conclusion, tert-butyl N-{4-fluoro-3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2228505-24-4) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.